Cas no 15560-98-2 (Benzene,1-methyl-2-[(1-methylethyl)thio]-)

• Product Name: Benzene,1-methyl-2-[(1-methylethyl)thio]-
• CAS No: 15560-98-2
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• MDL: MFCD31621835
• CID: 121063
• PubChem ID: 580048
• Update Time: 2025-10-29

Benzene,1-methyl-2-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-2-[(1-methylethyl)thio]-
• 1-(Isopropylsulfanyl)-2-methylbenzene
• 1-methyl-2-propan-2-ylsulfanylbenzene
• DTXSID00342235
• 1-(Isopropylsulfanyl)-2-methylbenzene #
• o-Cresyl isopropyl sulfide
• Sulfide, isopropyl o-tolyl
• 15560-98-2
• SCHEMBL10297569
• isopropyl tolyl sulfide
• GWAFSXIHXFHSRZ-UHFFFAOYSA-N
• Isopropyl o-cresyl sulfide
• Benzene, 1-methyl-2-[(1-methylethyl)thio]-

• MDL： MFCD31621835
• Inchi： 1S/C10H14S/c1-8(2)11-10-7-5-4-6-9(10)3/h4-8H,1-3H3
• InChI Key： GWAFSXIHXFHSRZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)C(C)C

Computed Properties

• Exact Mass: 166.08172
• Monoisotopic Mass: 166.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Benzene,1-methyl-2-[(1-methylethyl)thio]-

Benzene, 1-Methyl-2-[(1-Methylethyl)Thio] (CAS No. 15560-98-2)

Benzene, 1-methyl-2-[(1-methylethyl)thio], also known by its CAS number 15560-98-2, is a chemical compound with the molecular formula C₁₀H₁₄S. This compound belongs to the class of organosulfur compounds and is characterized by a benzene ring substituted with a methyl group at position 1 and a thio group attached to an isopropyl group at position 2. The structure of this compound can be represented as follows:

The compound exhibits a unique combination of aromatic and sulfur-containing functionalities, making it a subject of interest in various chemical research areas. Recent studies have focused on its potential applications in organic synthesis, materials science, and pharmacology.

In terms of physical properties, benzene, 1-methyl-2-[(1-methylethyl)thio] is typically a yellowish liquid with a pleasant odor. It has a melting point of approximately -30°C and a boiling point around 95°C under standard atmospheric pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, chloroform, and diethyl ether.

Chemically, this compound is relatively stable under normal conditions but can undergo various reactions depending on the functional groups present. The thio group (-S-) in the molecule can act as a nucleophile in substitution reactions, while the aromatic ring can participate in electrophilic substitution reactions. Recent research has explored the use of this compound as an intermediate in the synthesis of bioactive molecules and advanced materials.

The synthesis of benzene, 1-methyl-2-[(1-methylethyl)thio] typically involves Friedel-Crafts alkylation or acylation reactions followed by thiolation steps. These methods have been optimized to improve yield and purity, making the compound more accessible for industrial and research applications.

In terms of applications, this compound has found utility in the pharmaceutical industry as an intermediate in drug development. Its sulfur-containing functionality makes it a candidate for anti-inflammatory and antioxidant agents. Additionally, it has been explored for its potential as a precursor in the synthesis of advanced polymers and coatings.

Recent studies have also highlighted the environmental impact of this compound. Research indicates that it can undergo biodegradation under specific conditions, reducing its persistence in the environment. However, further investigations are required to fully understand its ecological footprint and develop sustainable production methods.

In conclusion, benzene, 1-methyl-2-[(1-methylethyl)thio] (CAS No. 15560-98-2) is a versatile organosulfur compound with promising applications across multiple disciplines. Its unique chemical properties and reactivity make it an attractive target for ongoing research aimed at expanding its utility in both academic and industrial settings.